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Compound of Interest

Compound Name: Isonox

Cat. No.: B1238518 Get Quote

This guide provides a comprehensive comparison of Isonox® phenolic antioxidants with other

alternatives used in lubricants. The content is tailored for researchers, scientists, and

formulation professionals in the lubricant industry, offering objective performance insights and

detailed experimental methodologies.

Introduction to Isonox® in Lubricant Formulations
Isonox® antioxidants, developed by SI Group, are a series of hindered phenolic antioxidants

designed to enhance the thermal and oxidative stability of lubricants.[1][2][3] These additives

play a crucial role in extending the service life of lubricants by preventing degradation

processes that lead to viscosity increase, sludge formation, and the generation of corrosive

byproducts.[4] Isonox® products are part of a broader portfolio of lubricant additives that also

includes aminic antioxidants, often marketed under the Ethanox™ brand.

This guide will focus on the performance characteristics of Isonox® antioxidants, comparing

them with other widely used phenolic and aminic antioxidants.

Chemical Structure and Mechanism of Action
Isonox® 132 and Isonox® 232 are two key phenolic antioxidants in this product line. Their

chemical structures are detailed below.

Isonox® 132 is chemically identified as 4-sec-butyl-2,6-di-tert-butylphenol, with the CAS

Number 17540-75-9.[5][6]
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Isonox® 232 is chemically known as 2,6-di-tert-butyl-4-nonylphenol, with the CAS Number

4306-88-1.[7]

The antioxidant activity of these hindered phenols stems from their ability to donate a hydrogen

atom from the hydroxyl group to neutralize peroxy radicals, which are key propagators in the

lubricant oxidation chain reaction. This process is illustrated in the signaling pathway diagram

below.
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Figure 1: Antioxidant Mechanism of Hindered Phenols.
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Figure 2: RPVOT Experimental Workflow.
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Figure 3: PDSC Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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